4-amino-N-[1-(2,4-dimethylphenyl)ethyl]oxane-4-carboxamide

• IUPAC Name: 4-amino-N-[1-(2,4-dimethylphenyl)ethyl]oxane-4-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-11-4-5-14(12(2)10-11)13(3)18-15(19)16(17)6-8-20-9-7-16/h4-5,10,13H,6-9,17H2,1-3H3,(H,18,19)
• InChI Key: POFKCIZPIQGSMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)NC(=O)C2(CCOCC2)N)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

4-amino-N-[1-(2,4-dimethylphenyl)ethyl]oxane-4-carboxamide, commonly known as ADO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and biotechnology. ADO is a heterocyclic organic compound that contains an oxane ring and an amide group.

Mechanism of Action

The mechanism of action of ADO is not fully understood. However, it is believed to exert its biological effects through the inhibition of enzymes involved in various metabolic pathways. ADO has been found to inhibit the activity of enzymes such as xanthine oxidase, cyclooxygenase, and lipoxygenase. This inhibition leads to a reduction in the production of reactive oxygen species and pro-inflammatory mediators, which contribute to the anti-tumor and anti-inflammatory effects of ADO.
Biochemical and Physiological Effects:
ADO has been found to have various biochemical and physiological effects. In vitro studies have shown that ADO can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. ADO has also been found to reduce the production of reactive oxygen species and pro-inflammatory mediators in various cell types. In vivo studies have shown that ADO can inhibit tumor growth and reduce inflammation in animal models. ADO has also been found to improve the growth and yield of crops under stress conditions.

Advantages and Limitations for Lab Experiments

ADO has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. ADO is also relatively inexpensive compared to other compounds with similar biological activities. However, ADO has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. ADO also has limited bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of ADO. One direction is the development of new synthetic methods to improve the yield and purity of ADO. Another direction is the exploration of new applications for ADO in medicine, agriculture, and biotechnology. ADO could be studied further for its potential as an anti-tumor agent, anti-inflammatory agent, and plant growth regulator. The mechanism of action of ADO could also be studied further to gain a better understanding of its biological effects. Finally, the development of new formulations and delivery methods could improve the bioavailability and efficacy of ADO in vivo.

Synthesis Methods

The synthesis of ADO involves the reaction of 4-amino-1-(2,4-dimethylphenyl)ethylamine with ethyl oxalyl chloride in the presence of triethylamine. The resulting product is then hydrolyzed with sodium hydroxide to yield ADO. This method has been optimized to achieve high yield and purity of ADO.

Scientific Research Applications

ADO has been studied extensively for its potential applications in various fields. In medicine, ADO has shown promising results as an anti-tumor agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. ADO has also been studied for its potential use as an anti-inflammatory and anti-oxidant agent. In agriculture, ADO has been shown to have potential as a plant growth regulator. It has been found to increase the yield of crops and improve their resistance to environmental stress. In biotechnology, ADO has been studied for its potential as a building block for the synthesis of new compounds with diverse biological activities.